N-(1,2-dihydroacenaphthylen-5-yl)-4-(dimethylamino)benzamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-4-(dimethylamino)benzamide
• InChI: InChI=1S/C21H20N2O/c1-23(2)17-11-8-16(9-12-17)21(24)22-19-13-10-15-7-6-14-4-3-5-18(19)20(14)15/h3-5,8-13H,6-7H2,1-2H3,(H,22,24)
• InChI Key: RMWLIBRCZGMAOZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C21H20N2O
• Molecular Weight: 316.4 g/mol

Description

N-(1,2-dihydroacenaphthylen-5-yl)-4-(dimethylamino)benzamide, also known as DAAO inhibitor, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of neuroscience. This compound is a potent inhibitor of D-amino acid oxidase (DAAO), an enzyme that plays a crucial role in the metabolism of D-amino acids in the brain.

Scientific Research Applications

Antimicrobial and Enzyme Inhibition

Benzamide derivatives have demonstrated significant potential in medicinal chemistry, particularly in the synthesis of compounds with antimicrobial properties and enzyme inhibition. For instance, a series of benzamide derivatives were synthesized and screened for their inhibitory potential against human recombinant alkaline phosphatase and ecto-5′-nucleotidases, showcasing their relevance in developing compounds with potential biological applications (Saeed et al., 2015). Another study highlighted the synthesis and antimicrobial activity of 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)-N-(substituted)benzenesulfonamide derivatives, demonstrating the antimicrobial potential of benzamide derivatives (Ghorab et al., 2017).

Agricultural Applications

In the agricultural sector, benzamide derivatives have been identified as herbicidally active compounds, representing a new group of herbicides with potential utility in forage legumes, certain turf grasses, and cultivated crops (Viste et al., 1970). This suggests the compound's potential applicability in developing new agricultural chemicals.

Novel Compound Synthesis

The structural flexibility of benzamide derivatives enables the synthesis of a wide range of novel compounds with potential therapeutic applications. For example, benzamide derivatives have been utilized in the synthesis of selenoxanthones and other heterocyclic compounds, indicating their utility in creating new molecules with potential pharmacological activities (Brennan et al., 2003).